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Compound of Interest

Compound Name: 4-Butylphenol-d5

Cat. No.: B15622591

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the health and safety data currently understood for

4-Butylphenol-d5 (CAS No: 1219795-04-6). Given the limited direct experimental data on the

deuterated form, this document extensively leverages data from its non-deuterated analogue,

4-tert-butylphenol (CAS No: 98-54-4), to infer potential hazards and safety protocols. 4-
Butylphenol-d5 is primarily utilized as a stable isotope-labeled internal standard in

pharmacokinetic and metabolic studies. Its utility lies in its ability to be distinguished from the

endogenous or administered non-labeled compound by mass spectrometry, allowing for

precise quantification in biological matrices.

Core Safety and Handling
Immediate medical attention is required for any significant exposure. In case of eye contact,

rinse immediately with plenty of water for at least 15 minutes. For skin contact, wash off

immediately with plenty of water for at least 15 minutes. If inhaled, move the person to fresh air.

If swallowed, do NOT induce vomiting.[1]

Protective measures are paramount when handling this compound. Wear appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab
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coat.[2][3] All handling should be conducted in a well-ventilated area or under a chemical fume

hood to avoid inhalation of dust or vapors.[2][4]

For storage, keep the container tightly closed in a dry, cool, and well-ventilated place.[2] In

case of a spill, sweep up the solid material, avoiding dust formation, and place it in a suitable,

closed container for disposal.[3]

Physicochemical Properties
Understanding the physical and chemical properties of 4-Butylphenol-d5 is crucial for its safe

handling and use in experimental settings. The data presented in the table below is a

combination of information available for the deuterated compound and its non-deuterated

counterpart, 4-tert-butylphenol.

Property Value Reference

Molecular Formula C₁₀H₉D₅O

Molecular Weight 155.26 g/mol

Appearance White to off-white solid [5]

Melting Point 96 - 100 °C

Boiling Point 236 - 238 °C

Flash Point 113 °C

Water Solubility Low [4][5]

LogP 3.29 [2]

Toxicological Data
The toxicological profile of 4-Butylphenol-d5 is inferred from studies on 4-tert-butylphenol.

These studies indicate that the compound can cause skin and eye irritation and may have

other systemic effects.

Acute Toxicity
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Test Species Route Result Reference

LD50 Rat Oral > 2,000 mg/kg [6][7]

LD50 Rabbit Dermal 2,288 mg/kg

LC50 Rat Inhalation No data available

Skin Irritation Rabbit Dermal
Moderate skin

irritation
[6]

Eye Irritation Rabbit Ocular
Severe eye

damage
[6][8]

Chronic Toxicity and Other Health Effects
Prolonged or repeated exposure to 4-tert-butylphenol may have effects on the liver, spleen,

thyroid, and nervous system.[5] It is also suspected of damaging fertility.[6][7][8]

Ecotoxicity
4-tert-butylphenol is considered toxic to aquatic life with long-lasting effects.[7][8]

Test Species Duration
Result
(EC50/LC50)

Reference

Acute

Immobilisation

Daphnia magna

(Water flea)
48 hours 4.8 mg/L

Growth Inhibition

Pseudokirchnerie

lla subcapitata

(Green algae)

72 hours 14 mg/L

Acute Toxicity

Pimephales

promelas

(Fathead

minnow)

96 hours 5.1 mg/L [9]

Experimental Protocols
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Detailed methodologies for key toxicological and analytical experiments are crucial for the

reproducibility and validation of safety data.

Acute Oral Toxicity (Adapted from OECD Guideline 401)
This test provides information on health hazards likely to arise from a single oral exposure to a

substance.

Test Animals: Healthy, young adult rats of a single sex are used. They are fasted overnight

before dosing.[10]

Dose Administration: The test substance is administered in a single dose by gavage using a

stomach tube. An aqueous solution is preferred, but a solution in oil (e.g., corn oil) can be

used if necessary. The volume should not exceed 1 ml/100 g of body weight.[10]

Observation Period: Animals are observed for 14 days. Observations include changes in

skin, fur, eyes, and mucous membranes, as well as respiratory, circulatory, autonomic, and

central nervous system effects.[10]

Data Analysis: The LD50 is calculated, which is the statistically derived single dose of a

substance that can be expected to cause death in 50% of the animals.

Dermal Irritation (Adapted from OECD Guideline 404)
This test assesses the potential of a substance to cause skin irritation.

Test Animal: The albino rabbit is the preferred species.[1]

Application: A small area of the animal's back is clipped free of fur. 0.5 g of the solid test

substance, moistened with a small amount of water, is applied to the skin and covered with a

gauze patch.[1]

Exposure and Observation: The exposure duration is 4 hours. After removal of the patch, the

skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours,

and up to 14 days.[1]

Scoring: The severity of the skin reactions is scored numerically to determine the irritation

potential.
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Eye Irritation (Adapted from OECD Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or damage.

Test Animal: Albino rabbits are used.[11]

Application: A single dose of the test substance (0.1 mL of liquid or 0.1 g of solid) is instilled

into the conjunctival sac of one eye. The other eye serves as a control.[11]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The

cornea, iris, and conjunctiva are evaluated for any lesions.[11]

Scoring: The ocular reactions are scored to classify the irritancy of the substance.

High-Performance Liquid Chromatography (HPLC) for
Analysis
HPLC is a common technique for the quantification of phenolic compounds in various matrices.

Sample Preparation: For biological samples like urine, an enzymatic hydrolysis step using β-

glucuronidase/sulfatase is often required to measure the total concentration (free and

conjugated forms). This is followed by a solid-phase extraction (SPE) or liquid-liquid

extraction (LLE) to clean up and concentrate the analyte.[12]

Chromatographic Conditions:

Column: A reversed-phase C18 column is typically used.[13]

Mobile Phase: A gradient elution with a mixture of an aqueous solvent (e.g., water with

0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol) is common.[13]

Flow Rate: A constant flow rate, for example, 0.5 mL/min, is maintained.[13]

Detection: A UV-Vis Diode Array Detector (DAD) is frequently used, with monitoring at

wavelengths such as 210, 280, and 360 nm.[13]

Quantification: The concentration of the analyte is determined by comparing its peak area to

that of a calibration curve prepared with known concentrations of a standard.
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Visualizations
Metabolic Pathway of 4-tert-Butylphenol
The metabolism of 4-tert-butylphenol in certain microorganisms has been studied, providing

insights into its biotransformation. The proposed pathway involves an initial hydroxylation

followed by ring cleavage.[14][15]

4-tert-Butylphenol 4-tert-Butylcatechol
Hydroxylation

Meta-cleavage Product
Catechol 2,3-dioxygenase

Further Metabolism

Click to download full resolution via product page

Proposed metabolic pathway of 4-tert-butylphenol.

General Experimental Workflow for HPLC Analysis
The following diagram illustrates a typical workflow for the analysis of 4-Butylphenol-d5 in

biological samples using HPLC.
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General workflow for HPLC analysis of 4-Butylphenol-d5.
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Logical Relationship of Toxicity Testing
This diagram illustrates the tiered approach to assessing the potential toxicity of a chemical,

starting with in vitro methods to reduce animal testing.

In Vitro Screening
(e.g., Ames Test, Chromosomal Aberration)

Dermal Irritation/Corrosion
(OECD 404)

Ecotoxicity Testing
(OECD 201, 202, 203)

Eye Irritation/Corrosion
(OECD 405)

Acute Oral Toxicity
(OECD 401)

Comprehensive Risk Assessment

Click to download full resolution via product page

Tiered approach for toxicity assessment.

This guide is intended to provide a comprehensive overview of the available health and safety

data for 4-Butylphenol-d5, primarily by referencing data from its non-deuterated analogue.

Researchers should always consult the most current safety data sheets and institutional safety

guidelines before handling this or any chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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